Cas no 23570-43-6 (tris(1,10-phenanthroline), dichlororuthenium)

• Product Name: tris(1,10-phenanthroline), dichlororuthenium
• CAS No: 23570-43-6
• MF: C₃₆H₂₄Cl₂N₆Ru
• MW: 712.59196472168
• MDL: MFCD00061374
• CID: 265326
• PubChem ID: 6096197
• Update Time: 2025-10-17

tris(1,10-phenanthroline), dichlororuthenium Chemical and Physical Properties

Names and Identifiers

• Ruthenium(2+),tris(1,10-phenanthroline-kN1,kN10)-, chloride (1:2), (OC-6-11)-
• PHENANTHROLINE RUTHENIUM DICHLORIDE, monohydrate
• TRIS-(1,10-PHENANTHROLINE) RUTHENIUM (II) CHLORIDE
• 1,10-Phenanthroline ruthenous chloride
• Ru(phen)3Cl2
• RUTHENIUM CHLORIDE HYDRATE
• Tris(1,10-Phenanthrolene) ruthenium (II) chloride
• Tris-(1,10-Phenanthroline) ruthenium () chloride
• Dichlorotris(1,10-phenanthroline)ruthenium(II) chloride
• tris(1,10-phenanthroline), dichlororuthenium
• EN300-1707573
• Tris(1,10-phenanthroline)rutheniumdichloride
• 23570-43-6
• Ruthenium(2+),tris(1,10-phenanthroline-kn1,kn10)-,chloride(1:2),(oc-6-11)-
• F87242
• tris(1,10-phenanthroline); dichlororuthenium
• Dichlorotris(1,10-phenanthroline)ruthenium(II)
• dichlororuthenium;1, 10-phenanthroline
• Tris-(1,10-Phenanthroline) ruthenium ( cento) chloride
• Tris(1,10-phenanthroline)ruthenium dichloride
• Ruthenium(2+), tris(1,10-phenanthroline-kappaN1,kappaN10)-, chloride (1:2), (OC-6-11)-
• dichlororuthenium; tris(phen)

• MDL： MFCD00061374
• Inchi： 1S/3C12H8N2.2ClH.Ru/c3*1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;;;/h3*1-8H;2*1H;/q;;;;;+2/p-2
• InChI Key： UWXWBVKIJZGXQL-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.N1C=CC=C2C=CC3=CC=CN=C3C=12.N1C=CC=C2C=CC3=CC=CN=C3C=12.N1C=CC=C2C=CC3=CC=CN=C3C=12

Computed Properties

• Exact Mass: 712.04800
• Monoisotopic Mass: 642.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• Melting Point: >300 °C
• Boiling Point: 365.1°C at 760 mmHg
• Flash Point: 164.8°C
• PSA: 77.34000
• LogP: 9.72800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines

Additional information on tris(1,10-phenanthroline), dichlororuthenium

Recent Advances in the Study of tris(1,10-phenanthroline), dichlororuthenium (CAS: 23570-43-6) in Chemical Biology and Medicine

The compound tris(1,10-phenanthroline), dichlororuthenium (CAS: 23570-43-6) has garnered significant attention in the field of chemical biology and medicine due to its unique structural and functional properties. Recent studies have explored its potential applications in areas such as anticancer therapy, photodynamic therapy, and as a DNA intercalator. This research brief aims to summarize the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

One of the most notable developments in the study of tris(1,10-phenanthroline), dichlororuthenium is its role in anticancer research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent cytotoxicity against a variety of cancer cell lines, including breast, lung, and colon cancers. The study highlighted the compound's ability to induce apoptosis through the generation of reactive oxygen species (ROS) and its selective targeting of cancer cells over normal cells, suggesting a promising therapeutic window.

In addition to its anticancer properties, tris(1,10-phenanthroline), dichlororuthenium has shown potential in photodynamic therapy (PDT). A recent study in the European Journal of Inorganic Chemistry reported that the compound's photophysical properties, such as its high quantum yield of singlet oxygen generation, make it an excellent candidate for PDT. The study also explored the compound's stability under physiological conditions, which is a critical factor for its clinical application.

Another area of interest is the compound's interaction with DNA. Research published in Nucleic Acids Research in 2022 revealed that tris(1,10-phenanthroline), dichlororuthenium acts as a DNA intercalator, binding preferentially to guanine-rich sequences. This property has been leveraged in the development of novel diagnostic tools and therapeutic agents targeting specific genetic sequences. The study also provided insights into the structural basis of this interaction, which could inform the design of more effective DNA-targeting drugs.

Despite these promising findings, challenges remain in the clinical translation of tris(1,10-phenanthroline), dichlororuthenium. Issues such as bioavailability, toxicity, and delivery mechanisms need to be addressed. Recent efforts have focused on the development of nanoparticle-based delivery systems to enhance the compound's therapeutic efficacy and reduce off-target effects. A 2023 study in Advanced Materials showcased a novel liposomal formulation that significantly improved the compound's uptake in tumor tissues while minimizing systemic toxicity.

In conclusion, tris(1,10-phenanthroline), dichlororuthenium (CAS: 23570-43-6) represents a versatile and promising compound in the field of chemical biology and medicine. Its diverse applications, from anticancer therapy to DNA targeting, underscore its potential as a multifunctional agent. Ongoing research aims to overcome existing challenges and unlock its full therapeutic potential, making it a compound of great interest for future studies.